Cas no 2408972-75-6 (8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid)

• Product Name: 8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid
• CAS No: 2408972-75-6
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5963956
• PubChem ID: 146082068
• Update Time: 2025-06-03

8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid
• Z3681814771
• 2-{8-[(tert-butoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid
• 2408972-75-6
• 2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid
• EN300-7536872

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-9-14(5-4-6-14)19-8-10(15)7-11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： NHWUUFTZYPNALV-UHFFFAOYSA-N
• SMILES： C1C2(CN(C(OC(C)(C)C)=O)C(CC(O)=O)CO2)CC1

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.9±30.0 °C(Predicted)
• pka: 4.39±0.10(Predicted)

Additional information on 8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid

Research Briefing on 8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid (CAS: 2408972-75-6)

The compound 8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid (CAS: 2408972-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative is recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthetic utility, pharmacokinetic properties, and mechanistic insights into its biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of this compound as a key building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The spirocyclic scaffold was found to enhance binding affinity and selectivity for GABA_A receptor subtypes, which are critical targets for anxiolytic and anticonvulsant drugs. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

Another notable advancement was reported in ACS Chemical Neuroscience, where the compound was utilized in the development of prodrugs for neurodegenerative diseases. The tert-butoxycarbonyl (Boc) protecting group in the molecule facilitated controlled release of active pharmacophores, improving bioavailability and reducing off-target effects. This approach demonstrated significant potential in mitigating oxidative stress and neuroinflammation in in vitro models of Parkinson's disease.

From a synthetic chemistry perspective, recent patents (e.g., WO2023056123) have detailed optimized routes for the large-scale production of 2408972-75-6, emphasizing green chemistry principles such as catalytic hydrogenation and solvent-free conditions. These innovations address previous challenges related to yield and purity, paving the way for industrial-scale applications.

Ongoing clinical investigations are evaluating derivatives of this compound as potential treatments for chronic pain and autoimmune disorders. Preliminary data suggest that structural modifications to the acetic acid moiety can fine-tune interactions with cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), offering a dual mechanism of action. However, further studies are required to assess long-term safety profiles.

In conclusion, 8-[(1,1-Dimethylethoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-7-acetic acid represents a multifaceted tool in drug discovery, with applications spanning from CNS therapeutics to anti-inflammatory agents. Its unique spirocyclic architecture continues to inspire innovative synthetic strategies and target engagement hypotheses. Future research directions may include computational modeling to predict metabolite profiles and exploration of its utility in antibody-drug conjugates (ADCs).